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Introduction
Diethyl ethylphosphonate (DEEP), CAS No. 78-38-6, is an organophosphorus compound

with the chemical formula C6H15O3P.[1] It presents as a colorless to pale yellow liquid with a

mild, sweet odor.[2][3] This compound is a versatile intermediate in organic synthesis and finds

applications as a flame retardant, plasticizer, and in the synthesis of pesticides and herbicides.

[4][5][6] This guide provides a comprehensive overview of its physical and chemical properties,

experimental protocols for their determination, and key chemical reactions.

Physical and Chemical Properties
The physical and chemical properties of Diethyl ethylphosphonate are summarized in the

tables below. These properties are crucial for its handling, application, and in the design of

synthetic routes.

Table 1: Physical Properties of Diethyl
Ethylphosphonate
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Property Value Reference(s)

Molecular Weight 166.16 g/mol [2][7]

Appearance Colorless liquid [2][4]

Odor Mild, sweet [2]

Density 1.024 g/mL at 20 °C [7]

Boiling Point 198 °C at 760 Torr [8][9]

82-83 °C at 11 mmHg [10][11]

Melting Point Not available [12]

Flash Point 90 °C (closed cup) [7]

105 °C [8][10][13]

Refractive Index (n20/D) 1.4163 - 1.417 [2][7]

Vapor Pressure 0.31 mmHg [2]

7.501 mbar at 20 °C [12]

Solubility

Slightly soluble in water.

Miscible with alcohol, ether,

and other organic solvents like

chloroform and

dichloromethane.

[2][4][5][10]

Table 2: Spectral Data for Diethyl Ethylphosphonate
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Spectrum Type Data Reference

¹H NMR
Sadtler Research Laboratories Spectral

Collection: 11841

¹³C NMR Available in spectral databases.

³¹P NMR

F.M.KHARRASOVA, V.D.EFIMOVA,

SH.S.BIKEEV, R.A.SALAKHUTDINOV (1979)

Zhurn.Obsch.Khim.(Russ. Lang.): v.49, N11,

2442-2446

IR
Sadtler Research Laboratories Prism Collection:

10613

Mass Spectrometry (GC-MS) NIST Mass Spectrometry Data Center

Experimental Protocols
Detailed experimental protocols for the determination of key physical properties are outlined

below. These represent general methodologies and may be adapted based on available

instrumentation.

Boiling Point Determination (Micro Scale)
The boiling point can be determined using a micro-boiling point apparatus.[13]

Sample Preparation: A small volume (approximately 0.5 mL) of Diethyl ethylphosphonate
is placed into a small test tube. A boiling chip is added to ensure smooth boiling.

Apparatus Setup: The test tube is placed in a heating block. A thermometer is suspended in

the test tube with the bulb positioned just above the liquid surface to measure the vapor

temperature.

Heating: The sample is heated gently.

Measurement: As the liquid boils and a reflux ring of condensing vapor becomes visible on

the side of the test tube, the temperature is recorded when the reflux ring is stable and level

with the thermometer bulb. This temperature is the boiling point.[11]
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Density Measurement
The density of Diethyl ethylphosphonate can be accurately measured using a pycnometer or

a digital density meter.[6][10]

Using a Pycnometer:

The mass of a clean, dry pycnometer is accurately determined.

The pycnometer is filled with Diethyl ethylphosphonate, ensuring no air bubbles are

present.

The filled pycnometer is placed in a thermostatically controlled water bath to bring the

liquid to the desired temperature (e.g., 20 °C).

The pycnometer is removed from the bath, carefully dried, and its mass is determined.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[10]

Using a Digital Density Meter:

The instrument, which often utilizes an oscillating U-tube, is calibrated with a standard of

known density.[7]

The sample is injected into the measurement cell.

The instrument measures the change in oscillation frequency and calculates the density,

which is then displayed.[10]

Refractive Index Measurement
An Abbe refractometer is commonly used for this measurement.[14][15]

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.
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Sample Application: A few drops of Diethyl ethylphosphonate are placed on the prism of

the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.[16]

¹H NMR Spectroscopy
Sample Preparation: Approximately 5-25 mg of Diethyl ethylphosphonate is dissolved in

about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.[17] An

internal standard, such as tetramethylsilane (TMS), may be added for chemical shift

calibration.[17] The sample should be free of any solid particles.

Data Acquisition: The NMR tube is placed in the spectrometer. The magnetic field is

shimmed to achieve homogeneity. A standard proton NMR experiment is then run.

Processing: The resulting Free Induction Decay (FID) is Fourier transformed, and the

spectrum is phased and baseline corrected. The chemical shifts, integrations, and coupling

patterns are then analyzed.

Chemical Properties and Reactivity
Diethyl ethylphosphonate is a stable compound under normal conditions.[2] However, it

undergoes several important chemical reactions.

Hydrolysis
Diethyl ethylphosphonate is susceptible to hydrolysis under both acidic and basic conditions,

leading to the formation of ethyl ethylphosphonate and subsequently ethylphosphonic acid.[3]

[12] The hydrolysis proceeds in a stepwise manner.[18][19]
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Acidic Conditions

Basic Conditions
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Caption: Hydrolysis of Diethyl ethylphosphonate.

Reactivity with Reducing and Oxidizing Agents
Strong Reducing Agents: In the presence of strong reducing agents like hydrides,

organophosphates such as Diethyl ethylphosphonate can form highly toxic and flammable

phosphine gas.[1][4][14]

Oxidizing Agents: Partial oxidation by strong oxidizing agents can lead to the release of toxic

phosphorus oxides.[1][4][14] It is incompatible with strong oxidizing agents.[4]

Michaelis-Arbuzov Reaction
A common method for the synthesis of Diethyl ethylphosphonate is the Michaelis-Arbuzov

reaction, which involves the reaction of triethyl phosphite with an ethyl halide (e.g., ethyl iodide
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or ethyl bromide).[1][20]

Michaelis-Arbuzov Synthesis of Diethyl Ethylphosphonate

Triethyl Phosphite + Ethyl Halide

Heat Reaction Mixture

Quasiphosphonium Salt Intermediate

SN2 attack by Halide

Crude Diethyl ethylphosphonate + Ethyl Halide byproduct

Purification (e.g., Distillation)

Pure Diethyl ethylphosphonate
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Caption: Workflow for the synthesis of Diethyl ethylphosphonate.

Safety and Handling
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Diethyl ethylphosphonate is considered a hazardous substance.[12] It is harmful if swallowed

and causes serious eye irritation or damage.[12][21] It is also an irritant to the skin and

respiratory system.[12][22] Appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, should be worn when handling this

compound.[12] Work should be conducted in a well-ventilated area or a fume hood.[12]

Conclusion
Diethyl ethylphosphonate is a valuable organophosphorus compound with well-defined

physical and chemical properties. A thorough understanding of these characteristics, along with

its reactivity and appropriate handling procedures, is essential for its safe and effective use in

research and industrial applications. The experimental protocols provided in this guide offer a

foundation for the accurate determination of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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